Cas no 1249184-15-3 (3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• CAS No: 1249184-15-3
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6042479
• PubChem ID: 62349750
• Update Time: 2025-06-08

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide
• AKOS011634871
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-[(propan-2-yl)amino]propanamide
• 1249184-15-3
• EN300-1140078

• Inchi： 1S/C11H20N4O/c1-7(2)14-10(11(12)16)5-15-6-13-8(3)9(15)4/h6-7,10,14H,5H2,1-4H3,(H2,12,16)
• InChI Key： SPBYEUNLDRRFHA-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C=NC(C)=C1C)NC(C)C)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide

Research Briefing on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS: 1249184-15-3)

Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide (CAS: 1249184-15-3). This molecule, characterized by its unique imidazole and propanamide structural motifs, has emerged as a promising candidate for various therapeutic applications. The following briefing provides an overview of the latest research findings, methodologies, and potential implications of this compound in the biomedical field.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide. Researchers have employed a combination of in vitro and in vivo assays to assess its bioactivity, particularly in the context of enzyme inhibition and receptor modulation. Preliminary results indicate that this compound exhibits selective binding affinity towards certain kinase targets, suggesting its potential utility in the treatment of kinase-driven pathologies such as cancer and inflammatory diseases.

Structural-activity relationship (SAR) studies have further refined the understanding of the compound's pharmacophore. The presence of the 4,5-dimethylimidazole moiety appears to be critical for maintaining high binding affinity, while the propan-2-ylamine side chain contributes to improved solubility and pharmacokinetic properties. These insights have guided the design of derivative compounds aimed at enhancing efficacy and reducing off-target effects.

In addition to its therapeutic potential, recent investigations have explored the synthetic pathways for 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide. Optimized synthetic routes have been developed to improve yield and purity, facilitating large-scale production for preclinical and clinical studies. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to ensure the compound's structural integrity and consistency across batches.

The safety profile of 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide has also been a subject of rigorous evaluation. Toxicological assessments in animal models have demonstrated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support the compound's progression into further stages of drug development, including human clinical trials.

Looking ahead, the potential applications of this compound extend beyond its initial indications. Researchers are investigating its utility in combination therapies, where synergistic effects with existing drugs could enhance treatment outcomes. Furthermore, its modular chemical structure offers opportunities for further derivatization, paving the way for next-generation therapeutics with improved specificity and reduced side effects.

In conclusion, 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-(propan-2-yl)aminopropanamide represents a compelling example of how targeted chemical design can yield molecules with significant biomedical potential. Continued research efforts are expected to unlock new therapeutic avenues, solidifying its role in the future of precision medicine. Stakeholders in the pharmaceutical and biotechnology sectors are encouraged to monitor developments closely, as this compound may soon transition from bench to bedside.